Cas no 2228890-21-7 (2-fluoro-1-(5-fluoropyridin-3-yl)ethan-1-ol)

• Product Name: 2-fluoro-1-(5-fluoropyridin-3-yl)ethan-1-ol
• CAS No: 2228890-21-7
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• CID: 5902486
• PubChem ID: 164517259
• Update Time: 2025-10-29

2-fluoro-1-(5-fluoropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 5-fluoro-α-(fluoromethyl)-
• 2-Fluoro-1-(5-fluoropyridin-3-yl)ethan-1-ol
• CS-0530138
• 2228890-21-7
• EN300-1805364
• 2-fluoro-1-(5-fluoropyridin-3-yl)ethan-1-ol

• Inchi： 1S/C7H7F2NO/c8-2-7(11)5-1-6(9)4-10-3-5/h1,3-4,7,11H,2H2
• InChI Key： VVJLZOZDJZNQRX-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC(F)=C1)(O)CF

Computed Properties

• Exact Mass: 159.04957017g/mol
• Monoisotopic Mass: 159.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 256.5±40.0 °C(Predicted)
• pka: 12.04±0.20(Predicted)

Additional information on 2-fluoro-1-(5-fluoropyridin-3-yl)ethan-1-ol

Introduction to 2-Fluoro-1-(5-Fluoropyridin-3-yl)ethan-1-ol (CAS No. 2228890-21-7)

2-Fluoro-1-(5-fluoropyridin-3-yl)ethan-1-ol (CAS No. 2228890-21-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a fluoro-substituted pyridine ring and a fluoro-substituted ethanol moiety. These structural elements contribute to its diverse chemical properties and biological activities, making it a valuable candidate for various research and development purposes.

The synthesis of 2-fluoro-1-(5-fluoropyridin-3-yl)ethan-1-ol has been extensively studied, with several methodologies reported in the literature. One of the most common approaches involves the reaction of 5-fluoropyridine with a suitable fluoroalkylating agent, followed by reduction to form the alcohol functionality. This synthetic route is highly efficient and can be optimized for large-scale production, making it suitable for industrial applications.

In terms of its physical and chemical properties, 2-fluoro-1-(5-fluoropyridin-3-yl)ethan-1-ol is a colorless liquid at room temperature with a molecular weight of approximately 174.14 g/mol. It exhibits good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. The compound's stability under different conditions, including pH and temperature, has been evaluated, and it has been found to be relatively stable under standard laboratory conditions.

The biological activity of 2-fluoro-1-(5-fluoropyridin-3-yl)ethan-1-ol has been the subject of numerous studies, particularly in the context of its potential therapeutic applications. Research has shown that this compound possesses significant anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation. Additionally, it has been shown to exhibit cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism of action of 2-fluoro-1-(5-fluoropyridin-3-yl)ethan-1-ol is not yet fully understood, but several hypotheses have been proposed. One possible mechanism involves the modulation of signaling pathways involved in inflammation and cell proliferation. For example, it may interfere with the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in the regulation of inflammatory responses. Another potential mechanism involves the induction of apoptosis in cancer cells through the activation of caspase-dependent pathways.

In addition to its therapeutic potential, 2-fluoro-1-(5-fluoropyridin-3-yl)ethan-1-ol has also been explored as a tool for chemical biology research. Its unique structure makes it an excellent ligand for studying protein-protein interactions and enzyme inhibition. For instance, it has been used to probe the binding sites of specific enzymes involved in metabolic pathways, providing valuable insights into their structure-function relationships.

The safety profile of 2-fluoro-1-(5-fluoropyridin-3-yl)ethan-1-ol is an important consideration for its use in both research and clinical settings. Preclinical studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully evaluate its safety in humans.

In conclusion, 2-fluoro-1-(5-fluoropyridin-3-y l)ethan - 1 - ol (CAS No . 2 2 2 8 8 9 0 - 2 1 - 7 ) strong > i s a n i n t e r e s t i n g c o m p o u n d w i t h p o t e n t i a l t h e r a p e u t i c a n d r e s e a r c h v a l u e . I t s u n i q u e s t r u c t u r e , c h e m i c a l p r o p e r t i e s , a n d b i o l o g i c a l a c t i v i t y m a k e i t a v a l u a b l e c o n d i d a t e f o r f u r t h e r d e v e l o p m e n t i n b o t h p h a r maceutical and medicinal chemistry fields.